Cas no 1226780-91-1 (4-(4-Bromophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine)

• Product Name: 4-(4-Bromophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine
• CAS No: 1226780-91-1
• MF: C₁₇H₁₄BrN₃O
• MW: 356.216562747955
• MDL: MFCD21335622
• CID: 5187157
• Update Time: 2026-03-05

4-(4-Bromophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Bromophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine
• 2-Pyrimidinamine, 4-(4-bromophenyl)-6-(2-methoxyphenyl)-

• MDL： MFCD21335622
• Inchi： 1S/C17H14BrN3O/c1-22-16-5-3-2-4-13(16)15-10-14(20-17(19)21-15)11-6-8-12(18)9-7-11/h2-10H,1H3,(H2,19,20,21)
• InChI Key： DQWZLOUJKOCGCV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC(C2C=CC=CC=2OC)=NC(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 349
• XLogP3: 3.5
• Topological Polar Surface Area: 61

Additional information on 4-(4-Bromophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine

4-(4-Bromophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine: A Comprehensive Overview

4-(4-Bromophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine is a highly specialized organic compound with the CAS number 1226780-91-1. This compound belongs to the class of pyrimidine derivatives, which have garnered significant attention in the fields of medicinal chemistry and pharmacology due to their diverse biological activities. The structure of this compound features a pyrimidine ring system substituted with a bromophenyl group at the 4-position and a methoxyphenyl group at the 6-position, along with an amine group at the 2-position. These substituents contribute to its unique chemical properties and potential applications in drug discovery.

The synthesis of 4-(4-Bromophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine involves a series of carefully designed organic reactions, including nucleophilic aromatic substitution, coupling reactions, and amine functionalization. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of such complex molecules, reducing production costs and enhancing scalability for potential therapeutic applications.

One of the most promising aspects of this compound lies in its antiproliferative activity, particularly against various cancer cell lines. Preclinical studies have demonstrated that 4-(4-Bromophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine exhibits potent inhibitory effects on key enzymes involved in cell proliferation, such as cyclin-dependent kinases (CDKs). These findings have sparked interest in exploring its potential as a targeted anticancer agent. Furthermore, ongoing research is investigating its ability to modulate other critical pathways, such as those involved in angiogenesis and apoptosis, which are hallmark processes in cancer progression.

In addition to its anticancer properties, this compound has shown antimicrobial activity against several bacterial and fungal strains. This dual functionality underscores its versatility as a lead molecule for developing multitarget drugs. Recent studies have also highlighted its potential as a neuroprotective agent, with evidence suggesting that it may mitigate oxidative stress and inflammation in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The structural uniqueness of 4-(4-Bromophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine allows for extensive chemical modification, enabling researchers to explore analogs with enhanced pharmacokinetic profiles. For instance, modifications to the bromophenyl or methoxyphenyl substituents can significantly alter the compound's solubility, bioavailability, and metabolic stability. Such modifications are crucial for translating laboratory findings into clinically viable treatments.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the compound's identity and purity. These analytical tools also facilitate the study of its interaction with biological targets at the molecular level, providing insights into its mechanism of action.

In conclusion, 4-(4-Bromophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine represents a compelling candidate for further exploration in drug development. Its multifaceted biological activities, combined with advancements in synthetic and analytical methodologies, position it as a valuable asset in the quest for novel therapeutic agents. As research continues to unravel its full potential, this compound stands at the forefront of innovative approaches to address unmet medical needs.